Cas no 1215777-06-2 (ethyl 1-{2-hydroxy-3-2-(propan-2-yl)phenoxypropyl}piperidine-4-carboxylate hydrochloride)

• Product Name: ethyl 1-{2-hydroxy-3-2-(propan-2-yl)phenoxypropyl}piperidine-4-carboxylate hydrochloride
• CAS No: 1215777-06-2
• MF: C₂₀H₃₂ClNO₄
• MW: 385.925385475159
• CID: 6033796
• PubChem ID: 16807013
• Update Time: 2025-06-13

ethyl 1-{2-hydroxy-3-2-(propan-2-yl)phenoxypropyl}piperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{2-hydroxy-3-2-(propan-2-yl)phenoxypropyl}piperidine-4-carboxylate hydrochloride
• ethyl 1-(2-hydroxy-3-(2-isopropylphenoxy)propyl)piperidine-4-carboxylate hydrochloride
• ethyl 1-{2-hydroxy-3-[2-(propan-2-yl)phenoxy]propyl}piperidine-4-carboxylate hydrochloride
• VU0494172-1
• 1215777-06-2
• ethyl 1-[2-hydroxy-3-(2-propan-2-ylphenoxy)propyl]piperidine-4-carboxylate;hydrochloride
• AKOS026679026
• F1125-0014

• Inchi： 1S/C20H31NO4.ClH/c1-4-24-20(23)16-9-11-21(12-10-16)13-17(22)14-25-19-8-6-5-7-18(19)15(2)3;/h5-8,15-17,22H,4,9-14H2,1-3H3;1H
• InChI Key： UXQXPILHKHYMNU-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=CC=C2C(C)C)CCC(C(OCC)=O)CC1.[H]Cl

Computed Properties

• Exact Mass: 385.2019862g/mol
• Monoisotopic Mass: 385.2019862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on ethyl 1-{2-hydroxy-3-2-(propan-2-yl)phenoxypropyl}piperidine-4-carboxylate hydrochloride

Research Brief on Ethyl 1-{2-hydroxy-3-[2-(propan-2-yl)phenoxy]propyl}piperidine-4-carboxylate Hydrochloride (CAS: 1215777-06-2)

The compound ethyl 1-{2-hydroxy-3-[2-(propan-2-yl)phenoxy]propyl}piperidine-4-carboxylate hydrochloride (CAS: 1215777-06-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological and cardiovascular diseases. Its unique chemical structure, featuring a piperidine carboxylate ester and a hydroxypropylphenoxy moiety, suggests a multifunctional profile that may interact with various receptor systems. Preliminary in vitro and in vivo data indicate promising activity in models of neuroinflammation and ischemia-reperfusion injury.

The synthesis and characterization of this compound have been detailed in several recent publications, with particular emphasis on its hydrochloride salt form for improved solubility and bioavailability. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structural integrity and purity, which are critical for further pharmacological evaluation.

Pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, with the compound exhibiting good blood-brain barrier penetration in animal models. This property is particularly relevant for its potential application in treating central nervous system disorders. Metabolism studies indicate that the compound undergoes hepatic clearance, with the major metabolites being inactive, suggesting a low risk of toxic accumulation.

In terms of mechanism of action, current research suggests that the compound may exert its effects through modulation of ion channels and G-protein coupled receptors. Specifically, it has shown affinity for sigma receptors and certain subtypes of adrenergic receptors, which could explain its observed neuroprotective and cardioprotective effects. However, further studies are needed to fully elucidate its molecular targets and downstream signaling pathways.

The safety profile of ethyl 1-{2-hydroxy-3-[2-(propan-2-yl)phenoxy]propyl}piperidine-4-carboxylate hydrochloride appears favorable in preclinical toxicology studies, with no significant adverse effects observed at therapeutic doses. This finding supports its potential progression to clinical trials, though comprehensive safety assessments in humans remain to be conducted.

Future research directions for this compound include optimization of its formulation for different routes of administration, investigation of potential combination therapies, and exploration of its efficacy in additional disease models. The compound's versatility and promising preliminary data suggest it may represent a valuable addition to the pharmaceutical pipeline for various therapeutic areas.

In conclusion, ethyl 1-{2-hydroxy-3-[2-(propan-2-yl)phenoxy]propyl}piperidine-4-carboxylate hydrochloride (CAS: 1215777-06-2) emerges as a compound of significant interest in current pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activity profile warrant continued investigation. As research progresses, this compound may offer new therapeutic possibilities for addressing challenging medical conditions in neurology and cardiology.